Cas no 140428-81-5 (2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside)

• Product Name: 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside
• CAS No: 140428-81-5
• MF: C₁₆H₂₃N₃O₁₀
• MW: 417.367924928665
• MDL: MFCD32671731
• CID: 2083659
• PubChem ID: 125307638
• Update Time: 2025-05-25

2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside
• 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranoside
• [(3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(2-azidoethoxy)oxan-2-yl]methyl acetate
• -<small>D<
• 2-Azidoethyl 2,3,4,6-Tetra-<i>O<
• i>-acetyl-β-<small>D<
• small>-glucopyranoside
• 2-Azidoethyl2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• AG1027
• 1-O-(2-Azidoethyl)-beta-D-glucopyranose 2,3,4,6-tetraacetate
• SCHEMBL17475614
• A-D-glucopyranoside
• AS-11165
• CS-0214523
• 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-
• [(2R,3R,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-(2-AZIDOETHOXY)OXAN-2-YL]METHYL ACETATE
• MFCD19981034
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(2-azidoethoxy)oxan-2-yl]methyl acetate
• AKOS037643240
• beta-D-Glucopyranoside, 2-azidoethyl, 2,3,4,6-tetraacetate
• T70259
• 140428-81-5
• HY-W145547
• MA34873
• 812-175-8

• MDL： MFCD32671731
• Inchi： 1S/C16H23N3O10/c1-8(20)25-7-12-13(26-9(2)21)14(27-10(3)22)15(28-11(4)23)16(29-12)24-6-5-18-19-17/h12-16H,5-7H2,1-4H3/t12-,13-,14+,15-,16-/m1/s1
• InChI Key： DPAXDKFCBLGMIZ-IBEHDNSVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 417.13800
• Monoisotopic Mass: 417.13834394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 138

Experimental Properties

• Melting Point: 113.0 to 117.0 deg-C
• PSA: 173.41000
• LogP: -0.15084

2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside

Comprehensive Overview of 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside (CAS No. 140428-81-5)

2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside (CAS No. 140428-81-5) is a highly specialized carbohydrate derivative widely utilized in glycobiology research, pharmaceutical development, and chemical synthesis. This compound, featuring an azidoethyl group and tetra-O-acetyl protection, serves as a critical intermediate for click chemistry applications, enabling efficient conjugation with biomolecules. Its unique structure makes it invaluable for probing glycosylation mechanisms and designing novel glycoconjugates.

The growing interest in glycoscience and bioconjugation techniques has propelled demand for compounds like 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside. Researchers frequently search for "azide-functionalized sugars" or "acetyl-protected glucose derivatives" to facilitate bioorthogonal reactions, a trending topic in drug discovery. This compound's compatibility with CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) aligns with the industry's shift toward modular synthesis approaches.

From a synthetic perspective, the tetra-O-acetyl groups provide steric protection during reactions, while the β-D-glucopyranoside scaffold ensures metabolic stability—a key consideration for developing glycotherapeutic agents. Recent publications highlight its role in creating fluorescent glycan probes and targeted drug delivery systems, addressing current challenges in precision medicine. The compound's CAS No. 140428-81-5 is often referenced in patents involving carbohydrate-based vaccines and diagnostic tools.

Quality parameters for 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside typically include HPLC purity >95% and rigorous NMR characterization. Storage recommendations (-20°C under inert atmosphere) reflect its sensitivity to hydrolysis—a common query among laboratory users. Suppliers increasingly emphasize GMP-grade availability to meet regulatory requirements for preclinical studies.

Emerging applications in glycopolymer synthesis and material science further expand the utility of this compound. Its azido moiety enables surface functionalization of nanoparticles, a technique gaining traction in theranostics. As glycosylation analysis becomes integral to biomarker discovery, demand for well-characterized standards like this compound continues to rise.

Environmental and handling considerations include standard organic compound precautions, with particular attention to the azide group's photolytic stability. Technical documents often address user questions about solvent compatibility (e.g., DMSO/CH₂Cl₂) and reaction stoichiometry for glycosylation reactions.